4-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one

• IUPAC Name: 4-(5-cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C18H21N3O3/c1-23-15-8-6-14(7-9-15)21-11-13(10-16(21)22)17-19-18(24-20-17)12-4-2-3-5-12/h6-9,12-13H,2-5,10-11H2,1H3
• InChI Key: SWGRTNARCCFXPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)C3=NOC(=N3)C4CCCC4
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

4-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one is a chemical compound that has drawn significant attention from the scientific community due to its potential applications in various fields. It is a pyrrolidinone derivative that exhibits a range of biochemical and physiological effects, making it a promising candidate for research in areas such as neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

The mechanism of action of 4-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one involves the inhibition of the dopamine transporter. This results in an increase in the extracellular levels of dopamine in the brain, which is believed to underlie its anxiolytic and antidepressant effects. Additionally, it has been shown to exhibit binding affinity for the sigma-1 receptor, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one are diverse and varied. In addition to its anxiolytic and antidepressant effects, it has been found to exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's and Alzheimer's. It has also been shown to have antinociceptive effects, making it a potential candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one is its selectivity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various physiological and pathological processes. However, its limited solubility in aqueous solutions can pose a challenge for researchers working with this compound. Additionally, its potential toxicity and side effects must be carefully evaluated in any experimental setting.

Future Directions

There are many potential future directions for research involving 4-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one. One promising avenue is the development of novel drugs based on this compound that exhibit improved efficacy and safety profiles. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its potential applications in the treatment of various neurological and psychiatric disorders. Finally, the development of new synthetic methods for the preparation of this compound may help to overcome some of the limitations associated with its current synthesis route.

Synthesis Methods

The synthesis of 4-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one involves the reaction of 4-methoxyphenylacetic acid with cyclopentanone to form 4-(cyclopentyl)-4-methoxyphenyl-2-butanone. This intermediate is then reacted with hydrazine hydrate and triethyl orthoformate to form 4-(cyclopentyl)-1,2,4-oxadiazolidin-3-one. Finally, the cyclization of this compound with 1-(4-methoxyphenyl)-2-pyrrolidinone yields the desired product.

Scientific Research Applications

The compound 4-(5-Cyclopentyl-1,2,4-oxadiazol-3-yl)-1-(4-methoxyphenyl)pyrrolidin-2-one has been extensively studied for its potential applications in various scientific fields. In neuroscience, it has been shown to exhibit anxiolytic and antidepressant effects in animal models, making it a promising candidate for the treatment of anxiety and depression disorders. In pharmacology, it has been found to act as a selective inhibitor of the dopamine transporter, making it a potential therapeutic agent for the treatment of drug addiction. In medicinal chemistry, it has been used as a lead compound for the development of novel drugs with improved efficacy and safety profiles.